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Compound of Interest

Compound Name: 1-lodo-2,3-dimethoxybenzene

Cat. No.: B052624

This technical guide provides a comprehensive overview of the chemical and physical
properties of 1-lodo-2,3-dimethoxybenzene, with a focus on its molecular weight and
applications in organic synthesis. This document is intended for researchers, scientists, and
drug development professionals who utilize halogenated aromatic compounds as intermediates
in the synthesis of complex molecules.

Core Properties of 1-lodo-2,3-dimethoxybenzene

1-lodo-2,3-dimethoxybenzene is a substituted aromatic compound that serves as a valuable
building block in various chemical reactions, particularly in the formation of carbon-carbon
bonds. Its reactivity is influenced by the presence of the iodo group and the two methoxy
substituents on the benzene ring.

Property Value Source
Molecular Weight 264.06 g/mol [1][2]
Molecular Formula CsHolO2 [1][2]
CAS Number 25245-33-4 [1]
Appearance Colorless oil [3]
Purity 95% [3]
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Experimental Protocols

A common and powerful application of 1-lodo-2,3-dimethoxybenzene is in palladium-
catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling. This reaction is
fundamental in synthetic organic chemistry for the creation of biaryl structures, which are
prevalent in many pharmaceutical compounds.

Suzuki-Miyaura Cross-Coupling of 1-lodo-2,3-
dimethoxybenzene

Objective: To synthesize a 2,3-dimethoxybiphenyl derivative via a palladium-catalyzed Suzuki-
Miyaura cross-coupling reaction.

Materials:

1-lodo-2,3-dimethoxybenzene

e An arylboronic acid

o Palladium catalyst (e.g., Tetrakis(triphenylphosphine)palladium(0) [Pd(PPhs)a4])

e Base (e.g., Potassium carbonate (K2CO3))

e Anhydrous solvent (e.g., Toluene and water)

o Standard laboratory glassware (Schlenk flask, condenser, etc.)

e Magnetic stirrer and heating mantle

 Inert gas (Argon or Nitrogen)

Procedure:

o To a flame-dried Schlenk flask under an inert atmosphere, add 1-lodo-2,3-
dimethoxybenzene (1.0 mmol), the arylboronic acid (1.2 mmol), and potassium carbonate
(2.0 mmol).

e Add the palladium catalyst, Pd(PPhs)4 (0.05 mmol, 5 mol%).
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» Add the degassed solvent system, for example, a mixture of toluene (5 mL) and water (1
mL).

» Heat the reaction mixture to a specified temperature (e.g., 100 °C) and stir vigorously.
¢ Monitor the reaction progress by thin-layer chromatography (TLC).
o Upon completion, cool the reaction mixture to room temperature.

» Dilute the mixture with an organic solvent such as ethyl acetate and wash with water and
brine.

o Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure.

» Purify the crude product by column chromatography on silica gel to obtain the desired biaryl
compound.

Visualizations

The following diagrams illustrate the experimental workflow for the Suzuki-Miyaura coupling
reaction and the role of 1-lodo-2,3-dimethoxybenzene as a synthetic intermediate.
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A generalized experimental workflow for the Suzuki-Miyaura coupling reaction.
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The role of 1-lodo-2,3-dimethoxybenzene as a key synthetic intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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